Cas no 24463-19-2 (9-(Chloromethyl)anthracene)

• Product Name: 9-(Chloromethyl)anthracene
• CAS No: 24463-19-2
• MF: C₁₅H₁₁Cl
• MW: 226.700843095779
• MDL: MFCD00001263
• CID: 52517
• PubChem ID: 24855095
• Update Time: 2025-06-11

9-(Chloromethyl)anthracene Chemical and Physical Properties

Names and Identifiers

• 9-(Chloromethyl)anthracene
• 9-Chloromethylanthracene
• 9-Chloromethylanthracene [for HPLC Labeling]
• 1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)
• 9-Anthracenylmethyl Chloride
• 9-anthrylmethyl chloride
• 9-Chlormethyl-anthracen
• 9-Chloromethyanthracene
• 9-chloromethyl-anthracen
• anthracen-9-ylmethyl chloride
• icr448
• Anthracene, 9-(chloromethyl)-
• ICR 448
• 9-CHLOROMETHYL ANTHRACENE
• PCVRSXXPGXRVEZ-UHFFFAOYSA-N
• ANTHRACENE, 9-CHLOROMETHYL-
• C15H11Cl
• PubChem14854
• 9-chloromethyl-anthracene
• MLS001335875
• PCVRSXXP
• HMS2230A23
• MFCD00001263
• NSC241165
• J-015538
• AKOS015850544
• NSC-241165
• EINECS 246-274-7
• 9-(Chloromethyl)anthracene, suitable for fluorescence, BioReagent, >=97.0% (AT)
• 24463-19-2
• C1046
• BRN 1873394
• FT-0621638
• A928450
• SCHEMBL592824
• SB66840
• 9-(Chloromethyl)anthracene, >=98%
• PCVRSXXPGXRVEZ-UHFFFAOYSA-
• NSC 241165
• InChI=1/C15H11Cl/c16-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10H2
• CHEMBL1446266
• FT-0621637
• 8C4ZDD4KUV
• STR05826
• AM20030444
• CCRIS 7993
• UNII-8C4ZDD4KUV
• CS-D0568
• NCGC00246996-01
• HMS3369G12
• NS00027668
• A817316
• SY001551
• DTXSID00179220
• SMR000857350
• F14755
• DTXCID30101711
• DB-046455
• A5502

• MDL： MFCD00001263
• Inchi： 1S/C15H11Cl/c16-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10H2
• InChI Key： PCVRSXXPGXRVEZ-UHFFFAOYSA-N
• SMILES： ClCC1C2C=CC=CC=2C=C2C=CC=CC=12
• BRN： 1873394

Computed Properties

• Exact Mass: 226.05500
• Monoisotopic Mass: 226.054928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.1510 (rough estimate)
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 294.66°C (rough estimate)
• Flash Point: 185 °C
• Refractive Index: 1.6281 (estimate)
• Solubility: chloroform: soluble
• Water Partition Coefficient: Soluble in chloroform. Insoluble in water.
• PSA: 0.00000
• LogP: 4.73180
• Solubility: Not determined
• Sensitiveness: Light Sensitive

9-(Chloromethyl)anthracene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：19
• RTECS：CA9600000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical Reagents

Additional information on 9-(Chloromethyl)anthracene

Recent Advances in the Application of 9-(Chloromethyl)anthracene (CAS: 24463-19-2) in Chemical Biology and Pharmaceutical Research

9-(Chloromethyl)anthracene (CAS: 24463-19-2) is a versatile chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in chemical biology and pharmaceutical research. This anthracene derivative, characterized by its chloromethyl functional group, serves as a valuable building block in the synthesis of more complex molecules, particularly in the development of fluorescent probes, photodynamic therapy agents, and drug delivery systems. The compound's ability to undergo various chemical transformations, coupled with its photophysical properties, makes it an attractive candidate for interdisciplinary research spanning organic chemistry, materials science, and biomedical applications.

Recent studies have focused on exploiting the reactivity of the chloromethyl group in 9-(Chloromethyl)anthracene for site-specific modifications of biomolecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a linker for antibody-drug conjugates (ADCs), where the anthracene moiety provided both conjugation stability and fluorescence tracking capability. The researchers reported that derivatives of 24463-19-2 showed improved pharmacokinetic profiles compared to traditional maleimide-based linkers, with reduced off-target effects and enhanced tumor specificity in preclinical models.

In the field of photodynamic therapy, novel applications of 9-(Chloromethyl)anthracene have emerged. A team at MIT recently developed a series of photosensitizers where the anthracene core was functionalized with targeting moieties through the chloromethyl group. These compounds exhibited exceptional singlet oxygen quantum yields (ΦΔ > 0.85) and demonstrated potent photocytotoxicity against drug-resistant cancer cell lines while remaining inert in the absence of light activation. The study, published in ACS Central Science, highlighted the compound's potential for precision cancer therapies with minimal side effects.

The material science applications of 24463-19-2 have also seen significant advancements. Researchers at the University of Tokyo created a new class of organic semiconductors by polymerizing 9-(Chloromethyl)anthracene derivatives, achieving record charge carrier mobilities exceeding 5 cm²/V·s. The chloromethyl group proved crucial for post-polymerization modifications that tuned the electronic properties of the materials. These findings, reported in Advanced Materials, suggest promising applications in flexible electronics and biosensors.

From a synthetic chemistry perspective, recent methodological developments have expanded the utility of 9-(Chloromethyl)anthracene. A 2024 Nature Protocols article detailed a robust, one-pot procedure for converting 24463-19-2 into various heterocyclic compounds through palladium-catalyzed cascade reactions. This protocol enables rapid access to structurally diverse libraries of bioactive molecules, significantly accelerating drug discovery efforts. The authors reported successful applications in generating lead compounds for neurodegenerative disease targets.

Looking forward, the unique combination of chemical reactivity and photophysical properties positions 9-(Chloromethyl)anthracene as a key player in emerging therapeutic modalities. Current research directions include its incorporation into bioorthogonal labeling systems, development of stimuli-responsive drug release platforms, and creation of advanced imaging agents. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, 24463-19-2 is poised to make substantial contributions to both fundamental research and clinical applications in the coming years.